Cas no 191614-02-5 (1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-)

1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl- structure
191614-02-5 structure
Product Name:1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
CAS No:191614-02-5
MF:C6H6F2N2O
MW:160.121448040009
CID:116038
PubChem ID:10855763
Update Time:2025-04-18

1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonylfluoride, 5-fluoro-1,3-dimethyl-
    • 5-fluoro-1,3-dimethylpyrazole-4-carbonyl fluoride
    • 1H-Pyrazole-4-carbonyl fluoride, 5-fluoro-1,3-dimethyl- (9CI)
    • 5-Fluoro-1,3-dimethyl-1H-pyrazole-4-carbonyl fluoride
    • DTXSID40445971
    • SCHEMBL1308467
    • FSLWXANTEMFPRQ-UHFFFAOYSA-N
    • 191614-02-5
    • Inchi: 1S/C6H6F2N2O/c1-3-4(6(8)11)5(7)10(2)9-3/h1-2H3
    • InChI Key: FSLWXANTEMFPRQ-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=O)F)C(C)=NN1C

Computed Properties

  • Exact Mass: 160.04488
  • Monoisotopic Mass: 160.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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